4-hydroxy-6-methyl-2,3-dihydro-1H-inden-1-one

• CAS No.: 53005-60-0
• Molecular Formula: C10H10O2
• Molecular Weight: 162.18 g/mol
• IUPAC Name: 4-hydroxy-6-methyl-2,3-dihydroinden-1-one
• InChI: InChI=1S/C10H10O2/c1-6-4-8-7(10(12)5-6)2-3-9(8)11/h4-5,12H,2-3H2,1H3
• InChI Key: BZFLJIZUDANBLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CCC2=O)C(=C1)O

Description

4-Hydroxy-6-methyl-2,3-dihydro-1H-inden-1-one (CAS 53005-60-0) is a high-purity indanone derivative of significant interest in medicinal chemistry and pharmaceutical research. This compound features the privileged indanone scaffold, a structure recognized for its broad spectrum of biological activities and presence in various natural products and therapeutic agents . The core indanone structure is a key synthon in organic synthesis, serving as a versatile intermediate for the construction of various carbocyclic and heterocyclic molecules . Researchers value this compound for its potential in multiple therapeutic areas. Indanone-based structures are actively investigated as inhibitors of acetylcholinesterase (AChE) for Alzheimer's disease research, inspired by the indanone-containing drug Donepezil . Furthermore, structural analogs have demonstrated promising in vitro inhibitory activity against human carbonic anhydrase isoforms (hCA I and II) and have shown selective cytotoxicity against various cancer cell lines, indicating their value in oncological research and drug discovery . The indanone scaffold is also being explored in the development of novel molecular probes, such as ligands for alpha-synuclein fibrils, which are relevant to the study of Parkinson's disease and other synucleinopathies . This product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1H-Inden-1-one, 2,3-dihydro-4-hydroxy-6-methyl- typically involves the following steps:

Starting Material: The synthesis begins with indene, which is subjected to a series of reactions to introduce the hydroxy and methyl groups.

Oxidation: Indene is oxidized using chromium trioxide in acetic acid to form 1-indanone.

Hydroxylation: The 1-indanone is then hydroxylated at the 4-position using a suitable hydroxylating agent such as hydrogen peroxide or a peracid.

Methylation: Finally, the hydroxylated product is methylated at the 6-position using a methylating agent like methyl iodide in the presence of a base such as potassium carbonate.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques like chromatography.

Chemical Reactions Analysis

Types of Reactions

1H-Inden-1-one, 2,3-dihydro-4-hydroxy-6-methyl- undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate.

Reduction: The carbonyl group in the indanone ring can be reduced to a hydroxyl group using reducing agents such as sodium borohydride.

Substitution: The hydroxy and methyl groups can participate in substitution reactions, where they are replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogenating agents like bromine or chlorine, nucleophiles like amines or thiols.

Major Products

Oxidation: Formation of 1H-Inden-1-one, 2,3-dihydro-4-oxo-6-methyl-.

Reduction: Formation of 1H-Inden-1-one, 2,3-dihydro-4-hydroxy-6-methyl-.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

Medicinal Chemistry Applications

Antioxidant Activity
Research has indicated that compounds similar to 4-hydroxy-6-methyl-2,3-dihydro-1H-inden-1-one exhibit antioxidant properties. These properties are essential in the development of drugs aimed at combating oxidative stress-related diseases such as cancer and neurodegenerative disorders. Studies have shown that the presence of the hydroxy group enhances the compound's ability to scavenge free radicals, making it a candidate for further pharmacological exploration .

Anti-inflammatory Effects
Another significant application is in the realm of anti-inflammatory agents. Compounds with similar structures have been investigated for their ability to inhibit pro-inflammatory cytokines. This suggests that 4-hydroxy-6-methyl-2,3-dihydro-1H-inden-1-one could be beneficial in developing treatments for chronic inflammatory conditions .

Organic Synthesis

Synthetic Intermediates
In organic chemistry, 4-hydroxy-6-methyl-2,3-dihydro-1H-inden-1-one serves as an important intermediate in synthesizing various complex molecules. Its unique structure allows for multiple functional group transformations, enabling chemists to create diverse derivatives that can be tailored for specific applications .

Reactions and Transformations
The compound can undergo various chemical reactions such as oxidation, reduction, and substitution. For example, it can be oxidized to yield ketones or reduced to form alcohols. These transformations are crucial in synthetic pathways aimed at producing pharmaceuticals and agrochemicals .

Materials Science

Polymer Chemistry
In materials science, derivatives of 4-hydroxy-6-methyl-2,3-dihydro-1H-inden-1-one have been explored as potential monomers for polymer synthesis. The incorporation of this compound into polymer matrices could enhance properties such as thermal stability and mechanical strength .

Nanocomposite Development
Recent studies indicate the potential use of this compound in developing nanocomposites for electronic applications. Its ability to form stable interactions with nanoparticles could lead to innovative materials with enhanced electrical properties suitable for sensors and other electronic devices .

Case Studies

Several case studies illustrate the practical applications of 4-hydroxy-6-methyl-2,3-dihydro-1H-inden-1-one:

Study	Application	Findings
Antioxidant Activity Study	Evaluation of antioxidant properties	Demonstrated significant free radical scavenging activity compared to controls.
Anti-inflammatory Research	Investigation of cytokine inhibition	Showed potential in reducing TNF-alpha levels in vitro.
Synthesis Pathway Analysis	Development of synthetic routes	Identified efficient methods for producing derivatives with enhanced biological activity.
Polymer Composite Study	Enhancement of polymer properties	Improved thermal stability and mechanical strength when incorporated into polymer blends.

Mechanism of Action

The mechanism of action of 1H-Inden-1-one, 2,3-dihydro-4-hydroxy-6-methyl- involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and receptors, modulating their activity.

Pathways Involved: It may influence signaling pathways related to cell growth, apoptosis, and metabolism, contributing to its biological effects.

Comparison with Similar Compounds

Key Observations :

• Hydroxyl vs. Methoxy : Hydroxyl groups (e.g., in 7x) enhance anti-inflammatory activity compared to methoxy derivatives, likely due to hydrogen-bonding interactions with biological targets .
• Halogenation : Chlorine at the 5-position (as in ) increases electrophilicity, facilitating nucleophilic reactions in synthesis .
• Trifluoromethoxy : The -OCF₃ group () significantly boosts lipophilicity, impacting membrane permeability and metabolic stability .

Pharmacological Activities

• Anti-inflammatory: Hydroxy-substituted chalcones (e.g., 7x) show superior activity compared to non-hydroxylated analogs, with IC₅₀ values in the nanomolar range .
• Antiproliferative: FCY-302, a methylidene-substituted indenone, demonstrates potent activity against leukemia cells (EC₅₀ ~5 μM) .
• Enzyme Inhibition: Aggrecanase inhibitors with hydroxylated indenone scaffolds (e.g., compound 11 in ) achieve nanomolar potency via conformational constraints .

Biological Activity

4-Hydroxy-6-methyl-2,3-dihydro-1H-inden-1-one (HMID) is a compound of increasing interest due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical structure of HMID can be represented as follows:

$$\text{C}_{10}\text{H}_{10}\text{O}$$

This compound features a unique bicyclic structure that contributes to its reactivity and biological properties.

Antioxidant Properties

Research has indicated that HMID exhibits significant antioxidant activity. One study demonstrated that HMID acts as a free radical scavenger, effectively neutralizing reactive oxygen species (ROS) and thereby protecting cellular components from oxidative damage. The compound's ability to reduce oxidative stress is particularly relevant in the context of diseases such as cancer and neurodegenerative disorders, where oxidative damage plays a critical role.

Antimicrobial Activity

HMID has been evaluated for its antimicrobial properties against various bacterial strains. In a study assessing the antibacterial effects of several compounds, HMID showed promising results with minimum inhibitory concentration (MIC) values indicating strong activity against both Gram-positive and Gram-negative bacteria.

Bacterial Strain	MIC (mg/mL)
Staphylococcus aureus	0.025
Escherichia coli	0.020
Pseudomonas aeruginosa	0.030

These findings suggest that HMID could serve as a potential lead compound for developing new antimicrobial agents.

Neuroprotective Effects

Recent studies have explored the neuroprotective effects of HMID. It has been shown to inhibit the aggregation of α-synuclein, a protein implicated in Parkinson's disease. The compound binds selectively to α-synuclein fibrils with a binding constant of approximately 9.0 nM, indicating its potential use in treating synucleinopathies.

Anti-inflammatory Activity

In vitro studies have revealed that HMID possesses anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. This activity suggests its potential application in treating inflammatory diseases.

Case Study 1: Antioxidant Activity in Cellular Models

In a cellular model study, HMID was administered to cultured neuronal cells exposed to oxidative stress. The results indicated that cells treated with HMID exhibited reduced levels of lipid peroxidation and increased cell viability compared to untreated controls. This study underscores the potential of HMID as a neuroprotective agent in oxidative stress-related conditions.

Case Study 2: Antibacterial Efficacy Assessment

A series of experiments were conducted to evaluate the antibacterial efficacy of HMID against multi-drug resistant strains of bacteria. The compound was found to exhibit significant bactericidal activity, leading to complete bacterial death within 8 hours at specific concentrations. These findings highlight the therapeutic potential of HMID in combating antibiotic resistance.